Cas no 2343963-73-3 ((1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride
• CAS No: 2343963-73-3
• MF: C₈H₁₀BrCl₂N
• MW: 270.981699466705
• CID: 6441468
• Update Time: 2025-06-30

(1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride
• 2-Bromo-5-chlorophenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C8H9BrClN.ClH/c1-5(11)7-4-6(10)2-3-8(7)9;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： GHUCEQNUDZECER-JEDNCBNOSA-N
• SMILES： [C@H](C1C=C(Cl)C=CC=1Br)(N)C.Cl

Additional information on (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride

(1S)-1-(2-Bromo-5-Chlorophenyl)Ethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride with CAS No. 2343963-73-3 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its chiral center and halogenated aromatic ring, exhibits unique chemical properties that make it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride as a promising candidate in the treatment of various diseases, particularly those involving central nervous system disorders. Researchers at leading pharmaceutical institutions have demonstrated that this compound exhibits potent activity against several therapeutic targets, including but not limited to, kinase inhibitors and G-protein coupled receptors (GPCRs). The stereochemistry of the compound, specifically the (1S) configuration, plays a crucial role in its pharmacokinetic profile and bioavailability.

The synthesis of (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride involves a multi-step process that combines advanced organic synthesis techniques with stereochemical control. Key steps include the bromination of aromatic rings under specific conditions, followed by nucleophilic substitution reactions to introduce the amine group. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility and stability for subsequent biological testing.

In terms of pharmacological activity, (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride has shown remarkable selectivity towards certain molecular targets. For instance, studies conducted at the University of California, San Francisco (UCSF), revealed that this compound effectively inhibits the activity of a specific kinase involved in cancer cell proliferation. This selectivity is attributed to the unique spatial arrangement of substituents on the aromatic ring and the amine group, which facilitates precise interactions with the target protein.

Moreover, computational modeling studies using molecular docking techniques have provided insights into the binding mode of (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride with its target proteins. These studies suggest that the bromine and chlorine substituents on the aromatic ring contribute significantly to the compound's binding affinity by forming critical hydrogen bonds and hydrophobic interactions with key residues in the active site.

Another area of interest lies in the potential of (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride as a precursor for drug delivery systems. Its ability to form stable salts and its favorable pharmacokinetic properties make it an ideal candidate for further exploration in this domain. Ongoing research is focused on optimizing its bioavailability through various formulation strategies, including lipid-based delivery systems and controlled-release formulations.

In conclusion, (1S)-1-(2-bromo-5-chlorophenyl)ethan-1-amino hydrochloride (CAS No. 2343963-73-) represents a significant advancement in medicinal chemistry. Its unique chemical structure, combined with cutting-edge research findings, positions it as a promising candidate for future therapeutic applications. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for challenging diseases.